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Compound of Interest

Compound Name: Enasidenib-d6

Cat. No.: B15137361

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Enasidenib-d6 stock and
working solutions for use in a variety of research applications. Enasidenib is a selective, oral
inhibitor of mutated isocitrate dehydrogenase 2 (IDH2) enzymes.[1][2] The deuterated form,
Enasidenib-d6, is frequently used as an internal standard in pharmacokinetic and
pharmacodynamic studies.

Data Presentation

The following tables summarize the key quantitative data for the preparation of Enasidenib-d6
solutions.

Table 1: Enasidenib Solubility Data

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 91.67 193.65
Ethanol 100.0 211.25

Data is for the non-deuterated Enasidenib and is expected to be comparable for Enasidenib-
d6.[1]
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Table 2: Preparation of Enasidenib-d6 Stock Solutions

Desired Volume of Solvent Volume of Solvent Volume of Solvent
Concentration per 1 mg per 5 mg per 10 mg

1mM 211 mL 10.56 mL 21.12 mL

5mM 0.42 mL 211 mL 4.22 mL

10 mM 0.21 mL 1.06 mL 211 mL

50 mM 0.04 mL 0.21 mL 0.42 mL

Calculations are based on the molecular weight of Enasidenib and are expected to be very
similar for Enasidenib-d6.[1]

Experimental Protocols

Materials:

Enasidenib-d6 powder

o Dimethyl sulfoxide (DMSO), anhydrous

» Ethanol, absolute

o Sterile, amber microcentrifuge tubes or vials

o Calibrated pipettes and sterile, filtered pipette tips

e \Vortex mixer

e Sonicator (optional)

Protocol 1: Preparation of a 10 mM Enasidenib-d6 Stock Solution in DMSO

e Weighing: Accurately weigh the desired amount of Enasidenib-d6 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh approximately 4.73 mg of Enasidenib-d6
(adjusting for the molecular weight of the deuterated form).
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 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Enasidenib-d6 powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

e Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If necessary,
briefly sonicate the vial in a water bath to ensure complete dissolution.

o Storage: Store the stock solution at -20°C or -80°C in a tightly sealed, light-protected vial.
For long-term storage, aliquoting the stock solution is recommended to avoid repeated
freeze-thaw cycles.

Protocol 2: Preparation of a 1 uM Enasidenib-d6 Working Solution

Thawing: Thaw the 10 mM Enasidenib-d6 stock solution at room temperature.

» Serial Dilution: Perform a serial dilution to achieve the desired final concentration. For a 1 yM
working solution, a common method is a 1:1000 dilution of the 10 mM stock solution.

o Pipette 999 pL of the desired cell culture medium or assay buffer into a sterile tube.
o Add 1 pL of the 10 mM Enasidenib-d6 stock solution to the tube.
e Mixing: Vortex the working solution gently to ensure homogeneity.

e Use: Use the freshly prepared working solution immediately in your experiments. Do not
store diluted working solutions for extended periods.

Stability and Handling:

o Stock Solutions: When stored properly at -20°C or -80°C, DMSO stock solutions of
Enasidenib are generally stable for several months. Avoid repeated freeze-thaw cycles.

e Working Solutions: Aqueous working solutions should be prepared fresh for each experiment
and used promptly. The stability of Enasidenib in aqueous solutions can be limited.

Visualizations

The following diagrams illustrate the experimental workflow for solution preparation and the
signaling pathway affected by Enasidenib.
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Caption: Experimental workflow for preparing Enasidenib-d6 stock and working solutions.
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Caption: Enasidenib inhibits mutant IDH2, blocking the production of 2-HG and restoring
cellular differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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